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Compound of Interest

4-(4-Ethylpiperazin-1-
Compound Name:

ylmethyl)benzylamine

cat. No.: B1320382

A comprehensive search of scientific literature and patent databases reveals a significant lack
of publicly available research on the specific biological activities, experimental protocols, and
signaling pathways associated with 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine. While the
compound is available from several chemical suppliers and is noted for its potential in
medicinal chemistry, detailed scientific studies characterizing its synthesis, pharmacological
properties, and mechanism of action are not present in the accessible literature.

This absence of primary research data prevents the creation of an in-depth technical guide as
requested, including quantitative data tables, detailed experimental methodologies, and
diagrams of biological pathways.

Chemical and Physical Properties

Despite the lack of biological data, basic chemical and physical properties have been compiled
from supplier databases.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1320382?utm_src=pdf-interest
https://www.benchchem.com/product/b1320382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C14H23Ns Sigma-Aldrich, LabSolutions
Molecular Weight 233.35 g/mol Sigma-Aldrich, LabSolutions
CAS Number 914349-67-0 MySkinRecipes

Boiling Point 351.8+32.0°C MySkinRecipes

Form Solid Sigma-Aldrich

Storage Temperature 2-8°C MySkinRecipes

Potential Applications

One supplier notes that 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine is utilized in the
pharmaceutical industry as a building block for the synthesis of various drugs, particularly those
targeting the central nervous system. This is attributed to its chemical structure, which
incorporates both an ethylpiperazine and a benzylamine moiety, features that can be modified
to enhance the efficacy and specificity of drug candidates. However, no specific examples of
marketed or investigational drugs derived from this compound have been identified in the
literature.

Related Compounds and Patents

Searches for related compounds and patents have uncovered information on structurally
similar molecules. For instance, derivatives of piperazine and benzylamine are common
scaffolds in drug discovery, appearing in patents for a wide range of therapeutic areas,
including oncology (e.g., as CDK4/6 inhibitors) and as components of tyrosine kinase inhibitors
like Imatinib. It is plausible that 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine was synthesized
as part of a chemical library for screening in drug discovery programs, but the results of such
screenings are not publicly available.

Conclusion

The core requirements of this literature review—to provide quantitative data, experimental
protocols, and visualizations of signaling pathways for 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine—cannot be fulfilled due to the absence of published scientific research
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on this specific molecule. While its chemical properties are documented by suppliers and its
potential as a pharmaceutical intermediate is suggested, there is no available data to construct
a detailed technical guide on its biological functions. Further research and publication in peer-
reviewed journals would be necessary to elucidate the pharmacological profile of this
compound.

 To cite this document: BenchChem. [Literature Review: 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320382#4-4-ethylpiperazin-1-ylmethyl-benzylamine-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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